Cas no 397869-98-6 (1H-Benzimidazole,1-methyl-6-(trifluoromethyl)-)

• Product Name: 1H-Benzimidazole,1-methyl-6-(trifluoromethyl)-
• CAS No: 397869-98-6
• MF: C₉H₇F₃N₂
• MW: 200.160492181778
• CID: 299855
• PubChem ID: 45077897
• Update Time: 2025-04-19

1H-Benzimidazole,1-methyl-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,1-methyl-6-(trifluoromethyl)-
• 1H-Benzimidazole,1-methyl-6-(trifluoromethyl)-(9CI)
• 1-methyl-6-(trifluoromethyl)benzimidazole
• 1-METHYL-6-TRIFLUOROMETHYL BENZIMIDAZOLE
• 397869-98-6
• 1-Methyl-6-(trifluoromethyl)-1H-benzo[d]imidazole
• 1-methyl-6-trifluoromethylbenzimidazole
• MJHZEZROMVFLDQ-UHFFFAOYSA-N
• 1-Methyl-6-(trifluoromethyl)-1H-benzimidazole
• SCHEMBL15750046
• FT-0695452
• MTNAAYOIBPKZRO-UHFFFAOYSA-N
• DTXSID001254957

• Inchi： 1S/C9H7F3N2/c1-14-5-13-7-3-2-6(4-8(7)14)9(10,11)12/h2-5H,1H3
• InChI Key： MTNAAYOIBPKZRO-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=C(C=1)N(C)C=N2)(F)F

Computed Properties

• Exact Mass: 200.05621
• Monoisotopic Mass: 200.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8A^2
• XLogP3: 2.3

Experimental Properties

• PSA: 17.82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles